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Cat. No.: B1220993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Esprocarb, identified by the CAS number 85785-20-2, is a selective thiocarbamate herbicide

primarily utilized for the pre- and post-emergence control of annual weeds and grasses,

particularly in paddy rice cultivation.[1] Its mode of action involves the inhibition of very-long-

chain fatty acid (VLCFA) synthesis, a critical metabolic pathway for plant growth and

development.[1] This technical guide provides a comprehensive overview of Esprocarb,

including its chemical and physical properties, toxicological profile, environmental fate, and

detailed experimental protocols for its synthesis and analysis. The information is presented to

support research, scientific investigation, and potential applications in drug development.

Chemical and Physical Properties
Esprocarb is a chiral compound that exists as a racemic mixture.[2] It is a yellowish, odorless

liquid at room temperature.[1] Key physicochemical properties are summarized in the table

below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₁₅H₂₃NOS [2]

Molecular Weight 265.42 g/mol

IUPAC Name
S-benzyl ethyl(3-methylbutan-

2-yl)carbamothioate

Appearance Yellowish liquid

Odor Odorless

Melting Point 25 °C

Boiling Point 135 °C

Density 1.035 g/mL

Vapor Pressure 10.1 mPa (at 20 °C)

Water Solubility 4.9 mg/L (at 20 °C)

Log P (Octanol-Water Partition

Coefficient)
4.6

Toxicological Data
The toxicological profile of Esprocarb indicates low acute toxicity to mammals. However, it is

classified as toxic if inhaled and demonstrates environmental hazards, particularly to aquatic

life.

Parameter Value Species Reference(s)

Acute Oral LD₅₀ >2000 mg/kg Rat

Acute Dermal LD₅₀ >2000 mg/kg Rat

Acute Inhalation LC₅₀

(4h)
>4 mg/L Mammal

Ecotoxicity Data
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Esprocarb exhibits varying levels of toxicity to different aquatic organisms, with notable toxicity

to fish and certain algae.

Parameter Value Species Reference(s)

Fish LC₅₀ (96h) >1.52 mg/L
Cyprinus carpio

(Carp)

Daphnia magna LC₅₀

(48h)
1-10 mg/L Daphnia magna

Algae EC₅₀ N/A

Raphidocelis

subcapitata was most

sensitive among

tested species

Environmental Fate
Esprocarb is considered moderately persistent in the soil environment.

Parameter Value Condition Reference(s)

Soil Half-life (DT₅₀) 50 days Aerobic

Experimental Protocols
Synthesis of Esprocarb
The synthesis of Esprocarb is a multi-step process characteristic of thiocarbamate herbicides.
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Starting Materials

Reaction Steps
Intermediates

Final Product

1,2-Dimethylpropylamine
Reaction with

Ethyl Chloroformate

Ethyl Chloroformate

Thiolating Agent
(e.g., Thiophosgene) Thiolation

Benzyl Chloride Alkylation

N-Ethylcarbamate Derivative

Thiocarbamate Intermediate

Esprocarb
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General synthesis workflow for Esprocarb.

Methodology:

Preparation of the Chiral Intermediate: The synthesis begins with the preparation of 1,2-

dimethylpropylamine, which introduces the stereogenic center to the molecule.

Formation of N-Ethylcarbamate Derivative: The prepared amine is reacted with ethyl

chloroformate to yield an N-ethylcarbamate derivative.

Thiolation: The carbamate undergoes thiolation using a sulfurizing agent such as

thiophosgene or carbon disulfide, which converts it into a thiocarbamate.

Alkylation: Finally, the thiocarbamate is alkylated with benzyl chloride to produce Esprocarb.

Analytical Methods
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Sample Preparation (Liquid-Liquid Extraction):

To 1 liter of water sample, add 66 g of sodium chloride (NaCl) and mix until dissolved.

Spike the sample with an appropriate internal standard (e.g., Triphenyl phosphate at 50

ng/L).

Perform liquid-liquid extraction using a separating funnel with dichloromethane (DCM) as the

solvent.

Evaporate the extract to dryness and reconstitute in a known volume of hexane for GC-MS

analysis.

GC-MS Conditions (General Example):

Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

Carrier Gas: Helium.

Injection Mode: Pulsed splitless.

Injector Temperature: 250 °C.

Oven Temperature Program: Initial temperature of 60°C held for 2 minutes, ramped at

15°C/min to 300°C, and held for 6 minutes.

MS Quadrupole Temperature: 150 °C.

Detection: Mass spectrometer in selected ion monitoring (SIM) mode.
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Workflow for GC-MS analysis of Esprocarb in water.

Sample Preparation (QuEChERS Method):

Homogenize the food sample (e.g., rice, fruits, vegetables).

Extract a representative portion of the homogenized sample using the QuEChERS (Quick,

Easy, Cheap, Effective, Rugged, and Safe) method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1220993?utm_src=pdf-body-img
https://www.benchchem.com/product/b1220993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyze the resulting extract by HPLC-MS/MS.

HPLC Conditions (General Example for Thiocarbamates):

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm i.d.).

Mobile Phase: A gradient of methanol and water.

Detection: UV detector at an appropriate wavelength (e.g., 232 nm for thiodicarb, a related

thiocarbamate). For higher sensitivity and selectivity, coupling with a mass spectrometer (LC-

MS/MS) is recommended.

Food Sample

Homogenization

QuEChERS Extraction

HPLC Analysis
(C18 Column, Methanol/Water Gradient)

UV or MS/MS Detection

Quantification
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Workflow for HPLC analysis of Esprocarb in food.

Mode of Action and Degradation Pathway
Mode of Action
Esprocarb is classified under the HRAC (Herbicide Resistance Action Committee) Group K3,

which are inhibitors of very-long-chain fatty acid (VLCFA) synthesis. VLCFAs are essential

components of plant cuticular waxes and suberin, which play crucial roles in preventing water

loss and protecting against environmental stresses. By inhibiting the elongase enzymes

involved in VLCFA biosynthesis, Esprocarb disrupts these protective barriers, leading to weed

mortality.

Esprocarb

Very-Long-Chain Fatty Acid
Elongase Enzymes

Inhibits

VLCFA Synthesis

Cuticular Wax & Suberin
Production

Plant Protective Barriers

Weed Death

Disruption leads to
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Mode of action of Esprocarb.

Degradation Pathway
The degradation of thiocarbamate herbicides like Esprocarb in the environment, particularly in

soil, is primarily driven by microbial metabolism. The degradation process generally involves

the hydrolysis of the carbamate ester or amide linkage. While the specific degradation pathway

of Esprocarb is not extensively detailed in the provided search results, a general pathway for

carbamate degradation involves breakdown into smaller, less toxic molecules. The process can

be influenced by soil type, microbial population, temperature, and moisture. Further research is

needed to fully elucidate the specific metabolites of Esprocarb formed during its degradation in

various environmental matrices.

Conclusion
This technical guide provides a detailed overview of Esprocarb (CAS 85785-20-2),

summarizing its key properties, toxicological and ecotoxicological data, and established

experimental protocols. The information presented is intended to be a valuable resource for

researchers and scientists working in the fields of environmental science, agriculture, and

toxicology. The detailed methodologies for synthesis and analysis can serve as a foundation for

further investigation and development of new applications. The provided data tables and

diagrams offer a clear and concise summary of the essential information for easy comparison

and understanding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to Esprocarb (CAS
Number: 85785-20-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220993#esprocarb-cas-number-85785-20-2-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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